2,3-Dichloroanisole

• IUPAC Name: 1,2-dichloro-3-methoxybenzene
• InChI: InChI=1S/C7H6Cl2O/c1-10-6-4-2-3-5(8)7(6)9/h2-4H,1H3
• InChI Key: HFEASCCDHUVYKU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC=C1)Cl)Cl
• Molecular Formula: C7H6Cl2O
• DSSTOX Substance ID: DTXSID1062095
• Molecular Weight: 177.02 g/mol
• CAS RN: 1984-59-4

Description

2,3-Dichloroanisole is a chlorinated derivative of anisole, which is not directly discussed in the provided papers. However, related compounds such as 2,4-dichloroanisole and other chloroanisoles are mentioned, which are known for their role as taste and odor compounds in water and their presence in biological tissues .

Synthesis Analysis

While the synthesis of 2,3-Dichloroanisole is not explicitly covered in the provided papers, similar compounds are synthesized through various

Scientific Research Applications

Formation of Odor Compounds in Water Chlorination

Chloroanisoles, including variants like 2,4-Dichloroanisole and 2,3-Dichloroanisole, are identified as compounds producing earthy and musty odors in drinking water. A study by Zhang et al. (2016) investigated the kinetics of chloroanisole formation during water chlorination. The research aimed to minimize the presence of these compounds, known for their low odor threshold concentrations, to improve water quality.

Detection in Water Samples

Another study by Bai et al. (2016) focused on the detection of chloroanisoles in water samples. They developed a method for simultaneous determination of chloroanisoles and 2,4,6-trichlorophenol in water, including 2,3-Dichloroanisole, using gas chromatography. This method is vital for monitoring water quality and ensuring safety standards are met.

Nuclear Quadrupole Resonance Studies

The properties of 2,3-Dichloroanisole have also been studied using nuclear quadrupole resonance. Rukmani and Ramakrishna (1986) investigated the temperature variation of 35Cl NQR frequencies in 2,3-Dichloroanisole. Such studies contribute to our understanding of the molecular and electronic structure of chloroanisoles.

Temperature and Pressure-Dependent Studies

Research by Ramu et al. (2010) explored the temperature and pressure dependence of 35Cl NQR frequency in 2,3-Dichloroanisole. Understanding these dependencies is crucial for applications in various scientific fields, including environmental monitoring and industrial processes.

Synthesis Methods

The synthesis of chloroanisoles like 2,6-Dichloroanisole has been researched, providing insights that may be applicable to 2,3-Dichloroanisole. Chen Xingquan (2010) detailed the synthesis of 2,6-Dichloroanisole using a less toxic method, which could influence the synthesis of related compounds.

Analytical Methods for Cork Stoppers

Another application of detecting chloroanisoles, including 2,3-Dichloroanisole, is in the quality control of cork stoppers. Bianchi et al. (2003) developed a method for extracting chloroanisoles from cork stoppers using solid-phase microextraction and gas chromatography, emphasizing the importance of these compounds in industrial applications.

Comparative Toxicological Studies

Pentachloroanisole and Pentachlorophenol (Cheng et al., 2015) were compared for their developmental toxicities using a zebrafish model. While this study specifically focuses on Pentachloroanisole, it provides a framework that could be applied to the study of other chloroanisoles, including 2,3-Dichloroanisole.

Safety and Hazards

2,3-Dichloroanisole is considered hazardous. It causes skin irritation and serious eye irritation. It may cause respiratory irritation if inhaled, and it is harmful if swallowed. Safety measures include avoiding dust formation, avoiding contact with skin and eyes, using personal protective equipment, ensuring adequate ventilation, and removing all sources of ignition.

Mechanism of Action

Biochemical Pathways

Halogenated anisoles in general have been used in the development of analytical methods for the determination of biogenic halogenated anisoles .

Pharmacokinetics

Given its chemical structure, it is likely to be lipophilic, which could influence its absorption and distribution within the body .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 2,3-Dichloroanisole. Factors such as pH, temperature, and the presence of other chemicals can affect its stability and activity .

Synthesis routes and methods I

Procedure details

363 g (1 mole) of 1,2,3-trichlorobenzene is dissolved in 600 ml dimethyl acetamide and heated to 125° with stirring. 500 ml of 25% commercial sodium methoxide in methanol is then added at such a rate that the temperature is maintained at 125°-130°. After addition is complete the temperature is maintained at 130° for 30 minutes. The mixture is diluted with water and extracted with toluene. The toluene extracts are washed with brine, dried and the toluene removed by distillation. The residue is fractionated to yield 200 g of the desired isomer 2,3-dichloroanisole bp 140°/29 mm. By appropriate fractionation the minor isomer 2,3-dichloroanisole may also be obtained.

Synthesis routes and methods II

Procedure details

Trichlorobenzene (363 g, 2 moles) was dissolved in 600 ml of dimethyl acetamide and 650 ml of 25% sodium methoxide in methanol solution added all at once. The solution was stirred and heated to 166° as the methanol slowly distilled out. The solution was held at 166° for 30 minutes, * cooled and quenched with 5 times its volume of water and extracted with toluene (2 × 1000 ml). The toluene extracts were washed with water (1 L) and dried over sodium sulfate. The toluene was removed by distillation under reduced pressure and the residue fractionated to yield the pure 2,3-dichloroanisole, bp 140°/28 mm. Yield 212 g (60%). Considerable material remains in the aqueous DMAC layer and can be recovered by repeated extractions with methylene chloride.